4-[4-(2,3-dimethylphenoxy)butyl]morpholine

• IUPAC Name: 4-[4-(2,3-dimethylphenoxy)butyl]morpholine
• InChI: InChI=1S/C16H25NO2/c1-14-6-5-7-16(15(14)2)19-11-4-3-8-17-9-12-18-13-10-17/h5-7H,3-4,8-13H2,1-2H3
• InChI Key: ORHHNPOIXRLFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCCCN2CCOCC2)C
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

4-[4-(2,3-dimethylphenoxy)butyl]morpholine is an organic compound that belongs to the class of morpholine derivatives This compound is characterized by the presence of a morpholine ring attached to a butyl chain, which is further connected to a dimethylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(2,3-dimethylphenoxy)butyl]morpholine typically involves a multi-step process. One common method includes the reaction of 2,3-dimethylphenol with 1,4-dibromobutane to form 4-(2,3-dimethylphenoxy)butane. This intermediate is then reacted with morpholine under basic conditions to yield the final product. The reaction conditions often involve the use of solvents such as dichloromethane or ethanol and catalysts like potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-[4-(2,3-dimethylphenoxy)butyl]morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine nitrogen, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, mild temperatures.

Substitution: Alkyl halides, solvents like dichloromethane, basic conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Reduced morpholine derivatives.

Substitution: Alkylated morpholine derivatives.

Scientific Research Applications

4-[4-(2,3-dimethylphenoxy)butyl]morpholine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[4-(2,3-dimethylphenoxy)butyl]morpholine involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to modulation of their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine
• 4-[4-(2,3-dimethylphenoxy)butyl]piperidine

Uniqueness

4-[4-(2,3-dimethylphenoxy)butyl]morpholine is unique due to its specific structural features, such as the presence of both a morpholine ring and a dimethylphenoxy group. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.